![molecular formula C19H23N3O3 B2630510 N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-propyloxalamide CAS No. 898416-29-0](/img/structure/B2630510.png)
N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-propyloxalamide
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Description
N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Docking Studies
The compound's crystal structure was determined using various spectroscopic methods and single crystal X-ray diffraction, revealing a two-dimensional layered structure formed diastereoselectively via 1,3-dipolar cycloaddition reaction. Molecular docking studies evaluated its potential anti-mycobacterial, anti-microbial, and anti-cancer activities, showing good activity against mycobacterium tuberculosis, bacterial proteins, and moderate activity against cancer protein (Nishtala & Basavoju, 2018).
Synthesis and Reactivity
Research demonstrates various synthesis pathways and properties of derivatives containing the furan-2-yl moiety. These derivatives undergo diverse chemical reactions, showcasing their reactivity and potential utility in various chemical domains. Notably, compounds like 2-(furan-2-yl)thiazolo[5,4-f]quinoline and 2-(furan-2-yl)benzo[e][1,3]benzothiazole have been synthesized and studied, illustrating the broad reactivity and applicability of furan-2-yl compounds in chemical synthesis (El’chaninov & Aleksandrov, 2017), (Aleksandrov & El’chaninov, 2017).
Anticancer Activities
Several studies have been conducted on derivatives of N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-propyloxalamide, showing significant anticancer activities. Notably, a series of derivatives targeting the epidemal growth factor receptor (EGFR) exhibited potent anticancer activities, highlighting the potential of these compounds as anticancer agents. These studies shed light on the novel indole scaffold's potential to investigate new anticancer agents targeting the EGFR (Lan et al., 2017), (Zhang et al., 2017).
Corrosion Inhibition
Research highlights the synthesis of a corrosion inhibitor from biomass platform molecules, showcasing good anti-corrosion performance for carbon steel in a 1 M HCl medium. The study emphasizes the compound's spontaneous adsorption on the steel surface and investigates the corrosion inhibition mechanism through various methodologies, including quantum chemical calculations and molecular dynamics simulations (Chen et al., 2021).
Properties
IUPAC Name |
N'-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N-propyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-2-10-20-18(23)19(24)21-13-16(17-8-5-12-25-17)22-11-9-14-6-3-4-7-15(14)22/h3-8,12,16H,2,9-11,13H2,1H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCDIDSAMDQKCHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NCC(C1=CC=CO1)N2CCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.